4-(6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)benzonitrile

• IUPAC Name: 4-(6-bromo-1H-imidazo[4,5-b]pyridin-2-yl)benzonitrile
• InChI: InChI=1S/C13H7BrN4/c14-10-5-11-13(16-7-10)18-12(17-11)9-3-1-8(6-15)2-4-9/h1-5,7H,(H,16,17,18)
• InChI Key: NBRKITRXFMODQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=NC3=C(N2)C=C(C=N3)Br
• Molecular Formula: C13H7BrN4
• Molecular Weight: 299.13 g/mol

Description

4-(6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C13H7BrN4 and its molecular weight is 299.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Corrosion Inhibition : Imidazo[4,5-b]pyridine derivatives, including 6-bromo-2-(4-chlorophenyl)-3-(prop-2-yn-1-yl)-3H-imidazo[4,5-b]pyridine, have been studied for their high inhibition performance in preventing mild steel corrosion in acidic environments. These derivatives act as mixed-type inhibitors and their efficacy has been supported by various methods including potentiodynamic polarization, electrochemical impedance spectroscopy, and density functional theory (Saady et al., 2021).

• Anticancer Properties : Certain imidazo[4,5-b]pyridine derivatives have demonstrated antiproliferative activity in vitro against human cancer cell lines. This includes the synthesis and testing of tricyclic 2-thioxo-1H,3H-imidazo[4,5-b]pyridine derivatives, indicating their potential as therapeutic agents in cancer treatment (Liszkiewicz et al., 2007).

• Antimicrobial Activity : Imidazo[4,5-b]pyridine compounds have been synthesized and evaluated for their antimicrobial properties. These compounds have shown promising antibacterial and antifungal activities, suggesting their potential as new antimicrobial agents (Shelke et al., 2017).

• Structural Analysis and Molecular Interactions : The crystal and molecular structure of derivatives like 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine has been investigated, focusing on their molecular geometry, hydrogen bonding, and π-π interactions. This research provides insights into the structural basis of their potential biological activities (Rodi et al., 2013).

• Tuberculosis Treatment : Imidazo[4,5-b]pyridine derivatives have been explored as potential therapeutic agents against tuberculosis. These compounds were synthesized as inhibitors of Lumazine synthase in M. tuberculosis, showing significant anti-tubercular activity and offering a new avenue for tuberculosis treatment research (Harer & Bhatia, 2015).

• Development of Fluorescent Compounds : Fused azapolycycles based on imidazole and pyridine scaffolds, including benzo[4,5]imidazo[1,2-a]pyridines, have been synthesized and found to exhibit blue or green fluorescence. These compounds could have applications in materials science and bioimaging (Chen et al., 2020).